![molecular formula C17H18O4 B5202086 methyl 4-[2-(3-methylphenoxy)ethoxy]benzoate](/img/structure/B5202086.png)
methyl 4-[2-(3-methylphenoxy)ethoxy]benzoate
Overview
Description
Methyl 4-[2-(3-methylphenoxy)ethoxy]benzoate is a chemical compound that belongs to the family of benzoate esters. It is also known as Methyl 4-(2-(3-methylphenoxy)ethoxy)benzoate or Methyl 4-(2-(m-tolyloxy)ethoxy)benzoate. This chemical compound is widely used in scientific research for its various applications.
Scientific Research Applications
Methyl 4-[2-(3-methylphenoxy)ethoxy]benzoate has several scientific research applications. It is commonly used as a starting material for the synthesis of various biologically active compounds. It is also used as a reference standard in analytical chemistry for the determination of benzoate esters in various samples. Moreover, it is used as a surfactant in the preparation of nanoparticles and as a stabilizer in the formulation of pharmaceuticals.
Mechanism of Action
The mechanism of action of Methyl 4-[2-(3-methylphenoxy)ethoxy]benzoate is not fully understood. However, it is believed to act as a surfactant and emulsifier, which helps in the solubilization of various hydrophobic compounds. It also has antioxidant properties, which makes it useful in the formulation of pharmaceuticals.
Biochemical and Physiological Effects:
Methyl 4-[2-(3-methylphenoxy)ethoxy]benzoate has no known biochemical or physiological effects on humans or animals. However, it may cause skin irritation and eye damage upon contact.
Advantages and Limitations for Lab Experiments
Methyl 4-[2-(3-methylphenoxy)ethoxy]benzoate has several advantages for lab experiments. It is readily available, easy to handle, and has a long shelf life. It is also relatively inexpensive compared to other starting materials. However, it has limitations as well. It is toxic and may cause skin irritation and eye damage upon contact. Moreover, it is not suitable for experiments involving living organisms.
Future Directions
There are several future directions for the use of Methyl 4-[2-(3-methylphenoxy)ethoxy]benzoate in scientific research. It can be used as a starting material for the synthesis of new biologically active compounds, which can be used in the treatment of various diseases. It can also be used in the formulation of new pharmaceuticals and as a surfactant in the preparation of nanoparticles. Moreover, its antioxidant properties can be further explored for the development of new drugs.
Synthesis Methods
The synthesis of Methyl 4-[2-(3-methylphenoxy)ethoxy]benzoate involves the reaction of 4-hydroxybenzoic acid with 2-(3-methylphenoxy)ethanol in the presence of a catalyst, such as sulfuric acid or hydrochloric acid. This reaction results in the formation of Methyl 4-(2-(3-methylphenoxy)ethoxy)benzoate, which is then further methylated using dimethyl sulfate or methyl iodide to produce Methyl 4-[2-(3-methylphenoxy)ethoxy]benzoate.
properties
IUPAC Name |
methyl 4-[2-(3-methylphenoxy)ethoxy]benzoate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18O4/c1-13-4-3-5-16(12-13)21-11-10-20-15-8-6-14(7-9-15)17(18)19-2/h3-9,12H,10-11H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JWXAGQKXLQMSBT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)OCCOC2=CC=C(C=C2)C(=O)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
286.32 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 4-[2-(3-methylphenoxy)ethoxy]benzoate | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N~2~-[(4-ethoxyphenyl)sulfonyl]-N~1~,N~1~-diethyl-N~2~-(4-methylphenyl)glycinamide](/img/structure/B5202013.png)
![N-(4-{[6-(1H-pyrazol-1-yl)-3-pyridazinyl]amino}phenyl)benzamide](/img/structure/B5202020.png)
![N-(3,4-dimethoxyphenyl)-2-[3-(2,5-dimethylphenyl)-6-oxo-1(6H)-pyridazinyl]butanamide](/img/structure/B5202027.png)
![4-(4-chlorophenyl)-4-azatetracyclo[5.3.2.0~2,6~.0~8,10~]dodec-11-ene-3,5-dione](/img/structure/B5202042.png)
![N-[4-({[3-(benzylamino)-2-quinoxalinyl]amino}sulfonyl)phenyl]acetamide](/img/structure/B5202054.png)
![1-[(3,5-dimethyl-1-benzofuran-2-yl)carbonyl]-N,N-diethyl-4-piperidinecarboxamide](/img/structure/B5202067.png)
![({1-[2-(3-fluorophenyl)ethyl]-4-piperidinyl}methyl)[(4-isopropyl-1,3-thiazol-2-yl)methyl]methylamine](/img/structure/B5202082.png)
![1-cyclohexyl-N-[2-(4-phenyl-1,3-thiazol-2-yl)ethyl]-1H-1,2,3-triazole-4-carboxamide](/img/structure/B5202085.png)
![N',N'''-1,6-hexanediylbis{N-[2-(4-methoxyphenyl)ethyl]urea}](/img/structure/B5202110.png)
![2-bromo-N-({[5-(5-ethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]amino}carbonothioyl)benzamide](/img/structure/B5202113.png)